Cas no 2092236-19-4 (3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one)

• Product Name: 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• CAS No: 2092236-19-4
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 5692306
• PubChem ID: 131507633
• Update Time: 2025-05-24

3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one Chemical and Physical Properties

Names and Identifiers

• 2092236-19-4
• 3-(1,1-DIMETHYLPROPYL)-1-OXA-3,8-DIAZASPIRO[4.5]DECAN-2-ONE
• EN300-1154701
• 3-(2-methylbutan-2-yl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one
• 1-Oxa-3,8-diazaspiro[4.5]decan-2-one, 3-(1,1-dimethylpropyl)-
• 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

• Inchi： 1S/C12H22N2O2/c1-4-11(2,3)14-9-12(16-10(14)15)5-7-13-8-6-12/h13H,4-9H2,1-3H3
• InChI Key： PJANNCKABNPKQP-UHFFFAOYSA-N
• SMILES： O1C(N(C(C)(C)CC)CC21CCNCC2)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 391.4±42.0 °C(Predicted)
• pka: 10.12±0.20(Predicted)

Additional information on 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one

The compound 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one (CAS No: 2092236-19-4) is a highly specialized chemical entity with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, the oxygen atom in the 1-oxa component. The spiro structure is further modified by the presence of two nitrogen atoms in the diazaspiro system, making it a member of the diazaspiro family.

The molecular structure of 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one is notable for its complex architecture, which includes a fused bicyclic system and a ketone group at position 2. The substituent at position 3 is a (1,1-Dimethylpropyl) group, which adds to the steric complexity of the molecule and may influence its pharmacokinetic properties. This compound has been studied for its potential applications in drug design and development due to its unique structural features and biological activity.

Recent research has focused on understanding the biological activity of 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one, particularly its ability to interact with various biological targets such as enzymes and receptors. Studies have shown that this compound exhibits moderate to high potency in certain assays, suggesting its potential as a lead compound for drug development.

In terms of synthesis, 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one can be prepared through a variety of methods that involve multi-step organic reactions. One common approach involves the use of spirocyclic intermediates and subsequent functionalization to introduce the ketone group and other substituents. The synthesis of this compound requires precise control over reaction conditions to ensure the formation of the desired spiro structure and stereochemistry.

The pharmacokinetic profile of 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one has also been investigated in preclinical studies. These studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for determining its suitability as a drug candidate.

Moreover, computational studies have been conducted to explore the molecular interactions of this compound with target proteins at an atomic level. These studies have utilized techniques such as molecular docking and dynamics simulations to predict binding affinities and identify key residues involved in interactions.

In conclusion, 3-(1,1-Dimethylpropyl)-1-oxa-3,8-diazaspiro[4.5]decan-2-one (CAS No: 2092236-19-4) is a promising chemical entity with significant potential in drug discovery and development due to its unique molecular architecture and biological activity.